Cas no 2172471-76-8 (1-(5-methylfuran-2-yl)methylcyclobutane-1-carbaldehyde)

• Product Name: 1-(5-methylfuran-2-yl)methylcyclobutane-1-carbaldehyde
• CAS No: 2172471-76-8
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 6361070
• PubChem ID: 165779012
• Update Time: 2025-06-11

1-(5-methylfuran-2-yl)methylcyclobutane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(5-methylfuran-2-yl)methylcyclobutane-1-carbaldehyde
• 2172471-76-8
• 1-[(5-methylfuran-2-yl)methyl]cyclobutane-1-carbaldehyde
• EN300-1620333

• Inchi： 1S/C11H14O2/c1-9-3-4-10(13-9)7-11(8-12)5-2-6-11/h3-4,8H,2,5-7H2,1H3
• InChI Key： VJYFKITYRWHPSQ-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1CC1(C=O)CCC1

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30.2Ų

Additional information on 1-(5-methylfuran-2-yl)methylcyclobutane-1-carbaldehyde

Chemical Profile of 1-(5-methylfuran-2-yl)methylcyclobutane-1-carbaldehyde (CAS No. 2172471-76-8)

1-(5-methylfuran-2-yl)methylcyclobutane-1-carbaldehyde, identified by the CAS number 2172471-76-8, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound belongs to a class of molecules characterized by the presence of both aromatic and cyclic aldehyde functionalities, making it a versatile intermediate in the synthesis of more complex molecules. The structural features of this compound, including its 5-methylfuran-2-yl substituent and cyclobutane core, contribute to its unique chemical properties and reactivity, which are being explored for various applications in medicinal chemistry.

The aldehyde group at the 1-position of the cyclobutane ring is particularly noteworthy, as aldehydes are well-known for their reactivity in forming imines, hemiacetals, and other functional derivatives. This reactivity makes 1-(5-methylfuran-2-yl)methylcyclobutane-1-carbaldehyde a valuable building block for the synthesis of more intricate pharmacophores. The presence of the 5-methylfuran-2-yl moiety introduces additional electronic and steric effects that can influence the overall properties of the molecule, including its solubility, stability, and biological activity.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential applications in drug discovery. The furan ring is a common structural motif in many biologically active natural products and synthetic drugs, owing to its ability to interact with biological targets in specific ways. The methylcyclobutane portion of the molecule provides a rigid scaffold that can enhance binding affinity and selectivity when incorporated into drug-like molecules. Together, these structural elements make 1-(5-methylfuran-2-yl)methylcyclobutane-1-carbaldehyde a promising candidate for further investigation.

One of the most exciting areas of research involving this compound is its potential as a precursor in the synthesis of bioactive molecules. For instance, researchers have been exploring its utility in generating novel kinase inhibitors, which are critical for treating various types of cancer and inflammatory diseases. The combination of the aldehyde functionality and the furan ring system allows for facile derivatization into more complex structures through condensation reactions with amines or other nucleophiles. This flexibility has led to several innovative synthetic strategies that have been published in leading chemical journals.

Another area where this compound has shown promise is in the development of chiral auxiliaries and ligands for asymmetric synthesis. The rigid cyclobutane core can be used to impart chirality onto newly synthesized molecules, which is essential for many pharmaceutical applications where enantiomeric purity is critical. Additionally, the electronic properties influenced by the 5-methylfuran-2-yl substituent can be tuned to optimize interactions with biological targets. These features have made 1-(5-methylfuran-2-yl)methylcyclobutane-1-carbaldehyde an attractive scaffold for designing molecules with enhanced pharmacological properties.

Recent advances in computational chemistry have also contributed to a deeper understanding of how this compound behaves in different chemical environments. Molecular modeling studies have revealed that the aldehyde group can form hydrogen bonds with various partners, including water molecules and polar functional groups on other molecules. This hydrogen bonding capability is crucial for understanding how this compound might interact with biological targets such as enzymes or receptors. Furthermore, computational studies have predicted that the presence of the 5-methylfuran-2-yl moiety can influence electronic distributions across the molecule, which could affect its reactivity and binding affinity.

The synthesis of 1-(5-methylfuran-2-yl)methylcyclobutane-1-carbaldehyde itself presents an interesting challenge due to its complex structure. Traditional synthetic routes often involve multi-step sequences that require careful optimization to achieve high yields and purity. However, recent innovations in synthetic methodology have made it possible to access this compound more efficiently than ever before. For example, transition metal-catalyzed cross-coupling reactions have been employed to construct key carbon-carbon bonds in a highly selective manner. These advances have not only simplified the synthesis but also opened up new possibilities for modifying the structure of this molecule.

In conclusion, 1-(5-methylfuran-2-yl)methylcyclobutane-1-carbaldehyde (CAS No. 2172471-76-8) represents an intriguing molecule with significant potential in pharmaceutical research and development. Its unique structural features—comprising both aromatic and cyclic functionalities—make it a valuable intermediate for synthesizing complex bioactive molecules. The ongoing exploration of its synthetic applications and biological activities underscores its importance as a research tool in modern medicinal chemistry.